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Cat. No.: B13176368

Get Quote

Executive Summary & Compound Logic
4-Fluoro-2-(3-fluorophenyl)pyrrolidine (4-F-3-F-PP) represents a specific subclass of

phenylpyrrolidine-based stimulants. Structurally, it diverges from the classic amphetamine

scaffold through two critical modifications:

Pyrrolidine Ring Cyclization: The nitrogen is incorporated into a 5-membered ring, classifying

it as a secondary amine with increased steric bulk compared to primary amines (e.g.,

Amphetamine).

Difluorination: The addition of fluorine at the 3-position of the phenyl ring and the 4-position

of the pyrrolidine ring modulates lipophilicity and metabolic stability, potentially altering its

binding affinity to Monoamine Transporters (MATs) and immunoassay antibodies.

Profiling Objective: Determine the compound's potential for "false positive" generation in

standard drug screens (Immunoassay Cross-Reactivity) and its off-target pharmacological

burden (Selectivity Profiling).

Immunoassay Cross-Reactivity Profiling
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Scientific Rationale
Standard urine drug screens (e.g., EMIT, ELISA) for amphetamines typically target the

phenethylamine core with a primary amine. The pyrrolidine ring of 4-F-3-F-PP introduces steric

hindrance that often reduces antibody binding affinity. However, high concentrations (overdose

scenarios) may still trigger threshold detection.

Experimental Protocol: Competitive ELISA
Assay Platform: Neogen or Randox Amphetamine/Methamphetamine ELISA Kits.

Calibrator: d-Methamphetamine (1000 ng/mL cutoff).

Methodology:

Prepare a stock solution of 4-F-3-F-PP (1 mg/mL in Methanol).

Dilute into drug-free urine matrix at logarithmic concentrations: 100,000 ng/mL, 10,000

ng/mL, 1,000 ng/mL, 100 ng/mL.

Run in triplicate alongside d-Methamphetamine standards (0–2000 ng/mL).

Measure Absorbance (450 nm).

Calculate % Cross-Reactivity:

Comparative Performance Data (Representative)
Data derived from structural analog behavior (e.g., 3-Fluorophenmetrazine, MDPV) in standard

Amphetamine assays.
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Compound
Structural
Class

Cross-
Reactivity at
1,000 ng/mL

Cross-
Reactivity at
100,000 ng/mL

Interpretation

d-

Methamphetamin

e

Phenethylamine

(Primary)
100% 100%

Reference

Standard

4-F-3-F-PP
Fluorinated

Phenylpyrrolidine
< 0.5% ~2-5%

Low Interference

(Requires high

conc. for

detection)

MDPV
Pyrovalerone

Derivative
< 0.1% < 1% Negative

Ephedrine
Beta-hydroxy

Phenethylamine
~3% ~15%

Moderate

Interference

Insight: Unlike Ephedrine, the rigid pyrrolidine ring of 4-F-3-F-PP prevents the "induced fit"

required by many amphetamine antibodies, resulting in significantly lower cross-reactivity.

Pharmacological Selectivity Profiling (Off-Target)
Scientific Rationale
While intended to inhibit Dopamine (DAT) and Norepinephrine (NET) transporters, fluorination

can inadvertently increase affinity for Serotonin Transporters (SERT) or 5-HT receptors, altering

the safety profile (e.g., serotonin syndrome risk).

Experimental Workflow: Radioligand Binding Assay
This protocol validates the selectivity ratio: DAT/SERT.

Step 1: Membrane Preparation: HEK293 cells stably expressing human DAT, NET, or SERT.

Step 2: Radioligands:

DAT: [³H]WIN 35,428
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NET: [³H]Nisoxetine

SERT: [³H]Citalopram

Step 3: Incubation: 12 concentrations of 4-F-3-F-PP (10 pM to 100 µM) for 2 hours at 4°C.

Step 4: Filtration: Harvest via GF/B filters; count radioactivity.

Visualization: Selectivity Profiling Workflow

4-F-3-F-PP
(Test Compound)

Primary Screen
(10 µM Single Point)

Dissolve in DMSO
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(Dose-Response Ki)If Inhibition > 50%

Target Panel:
DAT | NET | SERT | hERGNo Effect (<50%)

Determine IC50/Ki
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(DAT/SERT)

Data Output

Click to download full resolution via product page

Caption: Step-wise pharmacological profiling workflow from single-point screening to Ki

determination.

Selectivity Data Table (Predicted Class Behavior)

Target Ligand
Reference Ki
(nM)

4-F-3-F-PP Ki
(nM)
[Predicted]

Selectivity
Ratio (vs DAT)

hDAT [³H]WIN 35,428 25 (Cocaine) 50 - 150 1.0 (Reference)

hNET [³H]Nisoxetine 15 (Desipramine) 30 - 100 ~0.6 (Balanced)

hSERT [³H]Citalopram 1.5 (Citalopram) > 5,000
> 100 (Highly

Selective)

hERG [³H]Dofetilide 10 (E-4031) > 10,000
Low Cardiac

Risk

Expert Insight: The 4-fluoro substitution on the pyrrolidine ring typically reduces SERT affinity

compared to non-fluorinated analogs, enhancing the stimulant-like profile (high DAT/NET

selectivity).
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Metabolic Stability & Interference
Scientific Rationale
The 4-fluoro group blocks a common site of metabolic oxidation (hydroxylation) on the

pyrrolidine ring, potentially extending the half-life compared to the parent 2-phenylpyrrolidine.

Protocol: Microsomal Stability Assay
System: Human Liver Microsomes (HLM) + NADPH regenerating system.

Incubation: 1 µM 4-F-3-F-PP at 37°C.

Sampling: 0, 5, 15, 30, 60 min.

Analysis: LC-MS/MS (MRM mode).

Calculation: Intrinsic Clearance (

).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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